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Abstract
Leuhistin is a naturally occurring small molecule inhibitor of aminopeptidase M (AP-M), also

known as CD13.[1] Discovered from a microbial source, it has garnered interest for its potential

therapeutic applications. This technical guide provides a comprehensive overview of Leuhistin,

detailing its discovery, the producing microorganism, its physicochemical properties, and

biological activity. The guide includes detailed experimental protocols for its isolation and

biological evaluation, and explores its potential mechanism of action through the inhibition of

aminopeptidase M and its associated signaling pathways. All quantitative data is presented in

structured tables, and key processes are visualized using diagrams.

Discovery and Microbial Source
Leuhistin was first isolated and identified by a team of researchers at the Institute of Microbial

Chemistry in Tokyo, Japan.[1][2] The discovery was part of a screening program aimed at

identifying novel inhibitors of aminopeptidase M from microbial sources.[1]

Producing Microorganism
The microbial source of Leuhistin is the bacterium Bacillus laterosporus strain BMI156-14F1.

[1][2][3] This strain was isolated from a soil sample and was identified as a producer of the

aminopeptidase M inhibitor during the screening program.
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Table 1: Taxonomic Classification of the Leuhistin-Producing Microorganism

Taxonomic Rank Classification

Domain Bacteria

Phylum Firmicutes

Class Bacilli

Order Bacillales

Family Paenibacillaceae

Genus Bacillus

Species laterosporus

Strain BMI156-14F1

Physicochemical and Structural Properties
Leuhistin was isolated as colorless needles.[1] Its chemical structure was elucidated using a

combination of NMR studies and X-ray analysis.[4] The absolute structure was determined to

be (2R,3S)-3-amino-2-hydroxy-2-(1H-imidazol-4-ylmethyl)-5-methylhexanoic acid.[4]

Table 2: Physicochemical Properties of Leuhistin

Property Value Reference

Molecular Formula C₁₁H₁₉N₃O₃ [5]

Molecular Weight 241.29 g/mol [5]

Appearance Colorless needles [1]

IUPAC Name

(2R,3S)-3-amino-2-hydroxy-2-

(1H-imidazol-5-ylmethyl)-5-

methylhexanoic acid

[5]

CAS Number 129085-76-3 [5]
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Biological Activity
Leuhistin is a potent and competitive inhibitor of aminopeptidase M (AP-M/CD13).[1] It also

exhibits weak inhibitory activity against aminopeptidase A (AP-A) and aminopeptidase B (AP-

B).[1]

Table 3: Inhibitory Activity of Leuhistin against Aminopeptidases

Enzyme Inhibition Constant (Ki) Type of Inhibition

Aminopeptidase M (AP-

M/CD13)
2.3 x 10⁻⁷ M Competitive

Aminopeptidase A (AP-A) Weak Inhibition Not specified

Aminopeptidase B (AP-B) Weak Inhibition Not specified

Note: Specific IC50 values for Leuhistin against various cell lines are not readily available in

the public domain.

Experimental Protocols
Isolation and Purification of Leuhistin
The following protocol is a summary of the methods described for the isolation of Leuhistin
from the culture broth of Bacillus laterosporus BMI156-14F1.[1]

Diagram 1: Leuhistin Isolation Workflow
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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